Cas no 66567-84-8 (1,3,2-Dioxaphosphepane,2-(trichloromethyl)-, 2-oxide)

• Product Name: 1,3,2-Dioxaphosphepane,2-(trichloromethyl)-, 2-oxide
• CAS No: 66567-84-8
• MF: C₅H₈Cl₃O₃P
• MW: 253.447979927063
• CID: 523676
• PubChem ID: 276339
• Update Time: 2025-04-19

1,3,2-Dioxaphosphepane,2-(trichloromethyl)-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaphosphepane,2-(trichloromethyl)-, 2-oxide
• 2-(trichloromethyl)-1,3,2λ⁵-dioxaphosphepane 2-oxide
• 2-(trichloromethyl)-1,3,2-dioxaphosphepane 2-oxide
• AC1L5JM0
• AC1Q6TBJ
• AG-K-67901
• AR-1C9920
• CTK5C4891
• NSC124073
• NSC-124073
• 66567-84-8
• DTXSID30298534
• 2-(Trichloromethyl)-1,3,2lambda~5~-dioxaphosphepan-2-one

• Inchi： 1S/C5H8Cl3O3P/c6-5(7,8)12(9)10-3-1-2-4-11-12/h1-4H2
• InChI Key： XIMPACAFARNNBL-UHFFFAOYSA-N
• SMILES： ClC(P1(=O)OCCCCO1)(Cl)Cl

Computed Properties

• Exact Mass: 251.92784
• Monoisotopic Mass: 251.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 253°C at 760 mmHg
• Flash Point: 113.2°C
• Refractive Index: 1.486
• PSA: 35.53
• LogP: 3.33420